Cas no 2229641-55-6 (4-methoxy-1-nitrobut-1-ene)

• Product Name: 4-methoxy-1-nitrobut-1-ene
• CAS No: 2229641-55-6
• MF: C₅H₉NO₃
• MW: 131.129861593246
• CID: 6083761
• PubChem ID: 165785503
• Update Time: 2025-05-24

4-methoxy-1-nitrobut-1-ene Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-nitrobut-1-ene
• EN300-1822653
• 2229641-55-6

• Inchi： 1S/C5H9NO3/c1-9-5-3-2-4-6(7)8/h2,4H,3,5H2,1H3/b4-2+
• InChI Key： BANXIRUSTAHEKM-DUXPYHPUSA-N
• SMILES： O(C)CC/C=C/[N+](=O)[O-]

Computed Properties

• Exact Mass: 131.058243149g/mol
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55Ų

Additional information on 4-methoxy-1-nitrobut-1-ene

Professional Introduction to 4-Methoxy-1-Nitrobut-1-ene (CAS No. 2229641-55-6)

4-Methoxy-1-nitrobut-1-ene, with the chemical formula C₆H₉NO₂, is a significant compound in the realm of organic chemistry and pharmaceutical research. Its unique structural features, characterized by the presence of both a nitro group and a methoxy substituent, make it a versatile intermediate in synthetic chemistry. This compound has garnered considerable attention due to its potential applications in the development of novel pharmaceuticals and agrochemicals.

The CAS number 2229641-55-6 provides a unique identifier for this substance, ensuring precise classification and differentiation in chemical databases and literature. The nitro group in 4-methoxy-1-nitrobut-1-ene contributes to its reactivity, making it a valuable building block for further chemical transformations. Researchers have leveraged this property to explore its role in constructing more complex molecular architectures.

In recent years, the compound has been the subject of extensive studies aimed at elucidating its pharmacological properties. The methoxy substituent, attached to the butene backbone, introduces an additional layer of functional diversity. This feature has been exploited in medicinal chemistry to modulate the biological activity of derivatives derived from 4-methoxy-1-nitrobut-1-ene.

One of the most compelling aspects of 4-methoxy-1-nitrobut-1-ene is its potential as a precursor in the synthesis of bioactive molecules. The nitro group can be reduced to an amine, opening up possibilities for the creation of amine-containing compounds that are prevalent in many pharmacologically active agents. Similarly, the methoxy group can be transformed into other functional groups, such as hydroxyl or ether linkages, further expanding the synthetic toolkit.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 4-methoxy-1-nitrobut-1-ene in various reaction conditions with high accuracy. These simulations have been instrumental in designing efficient synthetic routes and optimizing reaction parameters. Such computational insights have not only accelerated the discovery process but also minimized experimental trial-and-error, making research more cost-effective and environmentally sustainable.

The compound's relevance extends beyond pharmaceuticals. In agrochemical research, derivatives of 4-methoxy-1-nitrobut-1-ene have shown promise as intermediates for developing novel pesticides and herbicides. The structural motifs present in this compound can be tailored to target specific biological pathways in pests, offering a greener alternative to traditional agrochemicals.

The synthesis of 4-methoxy-1-nitrobut-1-ene itself is an intriguing challenge that has prompted innovation in synthetic methodologies. Researchers have developed novel catalytic systems that enhance the yield and selectivity of key transformation steps. These advancements underscore the importance of continuous refinement in synthetic chemistry to meet the growing demand for complex molecules.

In conclusion, 4-methoxy-1-nitrobut-1-ene (CAS No. 2229641-55-6) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable asset in pharmaceutical and agrochemical research. As our understanding of molecular interactions deepens, the potential applications of this compound are likely to expand even further, driving innovation and discovery in the years to come.